Cas no 2757872-08-3 (3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one)

3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one is a specialized heterocyclic compound featuring a fused azetidinone and piperidine structure. Its unique molecular architecture, incorporating both a chloromethyl group and a tertiary methyl substituent, makes it a valuable intermediate in pharmaceutical synthesis, particularly for the development of β-lactam-based therapeutics. The presence of the piperidin-4-yl moiety enhances its potential as a building block for bioactive molecules, offering versatility in medicinal chemistry applications. The compound’s reactive chloromethyl group allows for further functionalization, enabling precise modifications for targeted drug design. Its stability under controlled conditions ensures reliable performance in synthetic workflows. Suitable for research and development in antibiotic and protease inhibitor studies.
3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one structure
2757872-08-3 structure
Product Name:3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one
CAS No:2757872-08-3
MF:C10H17ClN2O
MW:216.707781553268
CID:5627981
PubChem ID:165753555
Update Time:2025-05-20

3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-28317552
    • 3-(chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one
    • 2757872-08-3
    • 3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one
    • Inchi: 1S/C10H17ClN2O/c1-10(6-11)7-13(9(10)14)8-2-4-12-5-3-8/h8,12H,2-7H2,1H3
    • InChI Key: VWALARLLPRQIRH-UHFFFAOYSA-N
    • SMILES: ClCC1(C)C(N(C1)C1CCNCC1)=O

Computed Properties

  • Exact Mass: 216.1029409g/mol
  • Monoisotopic Mass: 216.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 32.3Ų

3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one Pricemore >>

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Additional information on 3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one

Comprehensive Overview of 3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one (CAS No. 2757872-08-3)

3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one (CAS No. 2757872-08-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the azetidin-2-one (β-lactam) family, a structural motif widely recognized for its biological activity. The presence of both piperidin-4-yl and chloromethyl groups in its structure makes it a versatile intermediate for drug discovery and fine chemical synthesis.

In recent years, the demand for azetidin-2-one derivatives has surged due to their potential applications in medicinal chemistry. Researchers are particularly interested in 3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one as a building block for designing novel enzyme inhibitors and receptor modulators. Its unique combination of a rigid β-lactam ring and a flexible piperidine moiety offers opportunities for structure-activity relationship (SAR) studies in drug development.

The synthesis of CAS 2757872-08-3 typically involves multi-step organic reactions, including cyclization and functional group transformations. Pharmaceutical companies are exploring its use in the development of next-generation therapeutics targeting neurological disorders and metabolic diseases. The chloromethyl group in particular provides a reactive handle for further chemical modifications, making this compound valuable for combinatorial chemistry approaches.

From a commercial perspective, 3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one has seen growing market demand as a research chemical. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and quality of this compound. Current research trends focus on optimizing its synthetic routes to improve yield and scalability for industrial applications.

Environmental and safety considerations for handling CAS 2757872-08-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. The compound's shelf life and degradation pathways are subjects of ongoing stability studies in the pharmaceutical industry.

Recent publications have highlighted the potential of β-lactam derivatives like 3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one in addressing antibiotic resistance challenges. Although primarily investigated for non-antibiotic applications, its structural similarity to penicillin analogs has sparked interest in novel antimicrobial strategies. This dual potential makes it a compound of significant interest in both academic and industrial research settings.

The global market for specialty heterocyclic compounds is projected to grow steadily, with CAS 2757872-08-3 positioned as an important intermediate. Custom synthesis services and catalog suppliers are expanding their offerings to meet researcher demand. Price trends indicate moderate fluctuations based on raw material availability and synthesis complexity.

For researchers working with 3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one, proper analytical characterization is crucial. The compound's spectral data (including 1H NMR, 13C NMR, and IR spectra) have been well-documented in recent literature. These reference standards are essential for quality control in synthetic chemistry applications.

Future directions for CAS 2757872-08-3 research may include exploration of its enantiomeric forms and investigation of structure-property relationships. The compound's potential in asymmetric synthesis and chiral drug development represents an exciting frontier in pharmaceutical chemistry. Continued innovation in synthetic methodologies will likely enhance its accessibility to the research community.

In conclusion, 3-(Chloromethyl)-3-methyl-1-(piperidin-4-yl)azetidin-2-one (CAS No. 2757872-08-3) stands as a valuable chemical entity with diverse research applications. Its unique structural features and synthetic versatility ensure its continued relevance in medicinal chemistry and related fields. As scientific understanding of β-lactam chemistry advances, this compound is poised to contribute to numerous innovative therapeutic and material science developments.

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